Cas no 940366-17-6 (3-Chloro-4-fluoro-N-phenethylaniline)

• Product Name: 3-Chloro-4-fluoro-N-phenethylaniline
• CAS No: 940366-17-6
• MF: C₁₄H₁₃ClFN
• MW: 249.711126089096
• CID: 1070124
• PubChem ID: 18778544
• Update Time: 2025-04-20

3-Chloro-4-fluoro-N-phenethylaniline Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-fluoro-N-phenethylaniline
• 3-chloro-4-fluoro-N-(2-phenylethyl)aniline
• SB80736
• AKOS005296294
• 940366-17-6

• MDL： MFCD10687781
• Inchi： 1S/C14H13ClFN/c15-13-10-12(6-7-14(13)16)17-9-8-11-4-2-1-3-5-11/h1-7,10,17H,8-9H2
• InChI Key： ACQQPRRJBRWVNO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NCCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 249.0720553g/mol
• Monoisotopic Mass: 249.0720553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 12Ų